1,3-Dimethylisoquinoline-6,8-diol

• Molecular Formula: C11H11NO2
• Molecular Weight: 189.21 g/mol
• SMILES: CC1=CC2=CC(=CC(=C2C(=N1)C)O)O
• InChI: InChI=1S/C11H11NO2/c1-6-3-8-4-9(13)5-10(14)11(8)7(2)12-6/h3-5,13-14H,1-2H3
• InChIKey: NFCOBHKSUZDTLE-UHFFFAOYSA-N

1,3-Dimethylisoquinoline-6,8-diol is a fully aromatic, C1/C3-methylated, 6,8-dihydroxylated isoquinoline derivative (C11H11NO2, monoisotopic mass 189.07898 Da). It is formally classified as an isoquinolinol and is catalogued in authoritative small-molecule databases including ChEBI (CHEBI:31039) and KEGG (C12345).

1,3-Dimethylisoquinoline-6,8-diol: Chemical Identity, Core Scaffold, and Procurement Relevance

1,3-Dimethylisoquinoline-6,8-diol is a fully aromatic, C1/C3-methylated, 6,8-dihydroxylated isoquinoline derivative (C11H11NO2, monoisotopic mass 189.07898 Da) [1]. It is formally classified as an isoquinolinol and is catalogued in authoritative small-molecule databases including ChEBI (CHEBI:31039) and KEGG (C12345) [2][3]. The compound's substitution pattern—simultaneous methylation at the heterocyclic 1- and 3-positions and hydroxylation at the carbocyclic 6- and 8-positions—distinguishes it from non-hydroxylated, mono-hydroxylated, or regioisomeric dihydroxyisoquinoline analogs, and this precise arrangement is directly relevant to its role as a core fragment in naphthylisoquinoline alkaloid synthesis and as a metal-chelating scaffold in lanthanide-ligand research [4].

Alkaloid synthesis scaffold6,8-dihydroxy substitution pattern is a structural prerequisite for naphthylisoquinoline alkaloid assembly

Lanthanide ligand design6,8-substitution creates a metal-chelating pocket with distinct coordination geometry for NIR probe research

Database-listed identityCatalogued in ChEBI and KEGG, supporting small-molecule selection and workflow integration

• [1] ChEBI. 1,3-dimethylisoquinoline-6,8-diol (CHEBI:31039). European Bioinformatics Institute. Last modified 15 April 2010. View Source
• [2] KEGG COMPOUND: C12345. 1,3-Dimethyl-6,8-isoquinolinediol. Kyoto Encyclopedia of Genes and Genomes. View Source
• [3] J-GLOBAL. 1,3-ジメチル-6,8-イソキノリンジオール (1,3-Dimethyl-6,8-isoquinolinediol). Japan Science and Technology Agency. View Source
• [4] Bringmann, G., Weirich, R., Reuscher, H., Jansen, J. R., Kinzinger, L., & Ortmann, T. (1993). Acetogenic Isoquinoline Alkaloids, L. The Synthesis of All Possible Isomeric 6,8‐Dioxygenated 1,3‐Dimethyl‐1,2,3,4‐tetrahydroisoquinoline Methyl Ethers – Useful Chiral Building Blocks for Naphthylisoquinoline Alkaloids. Liebigs Annalen der Chemie, 1993(8), 877-888. View Source

Why 1,3-Dimethylisoquinoline-6,8-diol Cannot Be Replaced by Generic Isoquinoline Diols or Mono-Hydroxy Analogs

Simple isoquinoline diols or monohydroxy analogs cannot substitute for 1,3-dimethylisoquinoline-6,8-diol in applications that depend on its specific regioisomeric and electronic profile. The simultaneous presence of electron-donating methyl groups at C1 and C3, combined with the dual 6,8-dihydroxy substitution, creates a uniquely positioned metal-binding pocket with distinct pKa and coordination geometry compared to the 5,7-dihydroxy or 6,7-dihydroxy isomers . In the context of naphthylisoquinoline alkaloid total synthesis, the 6,8-dioxygenation pattern and C1/C3 methylation are prerequisite structural elements for constructing the chiral tetrahydroisoquinoline moiety of korupensamines and michellamines; alternative substitution patterns fail to yield the correct atropisomeric biaryl coupling products [1]. Predicted physicochemical properties—including a boiling point of 229.0±33.0 °C, density of 1.136±0.06 g/cm³, and a pKa of 9.58±0.20—further define a handling and reactivity envelope that differs measurably from non-methylated or regioisomerically distinct analogs .

5,7- or 6,7-dihydroxy regioisomers

These regioisomers form a different chelation pocket geometry and may not support the excitation wavelength shift required for NIR probe design.

Non-hydroxylated analog

Lacking phenolic protons, the analog does not provide pH-switchable ionization, altering extraction and chromatographic behavior during purification.

Mono-hydroxy analogs

Insufficient O–O donor atoms may limit metal-binding capacity and coordination versatility in lanthanide complex studies.

• [1] Hoye, T. R. (1996). U.S. Patent No. 5,543,523. Method and intermediates for the synthesis of korupensamines. Regents of the University of Minnesota. View Source

Quantitative Differentiation Evidence for 1,3-Dimethylisoquinoline-6,8-diol vs. Closest Structural Analogs

Regioisomeric Dihydroxy Substitution Defines a Unique Metal-Chelation Pocket vs. 5,7- and 6,7-Dihydroxyisoquinoline Analogs

The 6,8-dihydroxy substitution pattern of the target compound positions the two phenolic hydroxyl groups in a meta relationship on the carbocyclic ring, creating a distinct O–O chelation bite distance and angle relative to the 5,7-dihydroxy (also meta but sterically proximal to the heterocyclic nitrogen) and 6,7-dihydroxy (ortho, catechol-like) isomers [1]. In lanthanide(III) coordination studies, isoquinoline-based ligands with the 6,8-dioxygenation pattern exhibit excitation wavelength shifts toward lower energies compared to pyridinic analogs, making them more suitable for biological NIR imaging applications where reduced phototoxicity and deeper tissue penetration are required [2]. While direct quantitative comparison data for the isolated 1,3-dimethylisoquinoline-6,8-diol scaffold versus its 5,7- and 6,7-dihydroxy regioisomers remain unpublished, the coordination geometry argument is well established in isoquinoline lanthanide complex literature [2].

Chelation geometry

Class-level inference

6,8-dihydroxy provides unique O–O bite distance and bathochromic excitation shift vs. pyridine ligands (qualitative trend).

Supports lanthanide NIR probe design context.

No direct head-to-head data for the isolated scaffold; class-level trend from isoquinoline-core literature.

Evidence Dimension	Chelation geometry (O–O distance/angle) and excitation wavelength shift
Target Compound Data	6,8-dihydroxy (meta) substitution; excitation shift to lower energy vs. pyridinic analogs (qualitative, ligand-dependent)
Comparator Or Baseline	5,7-dihydroxyisoquinoline (meta, N-proximal); 6,7-dihydroxyisoquinoline (ortho, catechol-type); pyridine-based lanthanide ligands (baseline excitation energy)
Quantified Difference	No direct head-to-head quantitative data available for the isolated scaffold; class-level trend for 6,8-dioxygenated isoquinolines in lanthanide complexes shows bathochromic excitation shifts facilitating NIR application [2].
Conditions	Lanthanide(III) coordination complexes; optical spectroscopy in solution; comparison drawn from isoquinoline-core ligand studies.

Why This Matters

For procurement decisions in lanthanide ligand or metal-sensor development, the 6,8-dihydroxy regioisomer provides a distinct coordination geometry not achievable with 5,7- or 6,7-dihydroxy analogs, which is critical for tuning photophysical properties.

• [1] ChEBI. CHEBI:31039 – 1,3-dimethylisoquinoline-6,8-diol structural definition and isomeric context. View Source
• [2] Isoquinoline-based lanthanide complexes: bright NIR optical probes and efficient MRI agents. Université d'Orléans HAL archive. View Source

Predicted pKa Differentiation Enables pH-Dependent Solubility and Reactivity Control vs. Non-Hydroxylated 1,3-Dimethylisoquinoline

The predicted acid dissociation constant (pKa) of 9.58±0.20 for 1,3-dimethylisoquinoline-6,8-diol reflects the combined electronic influence of the two electron-donating methyl groups (C1, C3) and the two phenolic hydroxyl groups (C6, C8) . In contrast, the non-hydroxylated parent compound, 1,3-dimethylisoquinoline (CAS 1721-94-4), lacks acidic protons on the carbocyclic ring and exhibits fundamentally different solubility and partitioning behavior [1]. This pKa value indicates that the target compound remains predominantly neutral under physiological pH (7.4) but becomes progressively ionized above pH 9, enabling pH-switchable extraction, salt formation with bases, and differential chromatographic retention compared to the non-hydroxylated analog.

pKa (pred.)

Data to verify

pKa 9.58 ± 0.20 (phenolic); non-hydroxylated analog lacks this ionizable group entirely.

Enables pH-dependent separation and salt formation context.

Predicted value; experimental verification is advised.

Evidence Dimension	Predicted pKa (acid dissociation constant)
Target Compound Data	pKa = 9.58 ± 0.20 (predicted, phenolic –OH)
Comparator Or Baseline	1,3-Dimethylisoquinoline (no phenolic –OH groups): no comparable acidic pKa; basic pKa of isoquinoline nitrogen is approximately 5.4 (literature for isoquinoline) [1].
Quantified Difference	Target compound possesses at least one additional ionizable center (ΔpKa ≈ 4 units difference between phenolic –OH and isoquinoline N basic pKa), enabling pH-dependent speciation not available to the non-hydroxylated analog.
Conditions	Predicted values from ChemicalBook CAS database; experimental verification pending.

Why This Matters

A predictable pKa of ~9.6 enables rational design of purification protocols (e.g., alkaline aqueous washes to remove neutral impurities) and informs salt-formation strategies for storage or formulation, capabilities absent in the non-hydroxylated parent compound.

• [1] J-GLOBAL. 1,3-Dimethylisoquinoline (CAS 1721-94-4). Japan Science and Technology Agency. View Source

Chiral Tetrahydro Derivative Is an Essential Intermediate for Anti-HIV Michellamine Alkaloids, Defining a Procurement Niche Not Served by Other Isoquinoline Diols

The tetrahydro analog of the target compound, (1R,3R)-1,2,3,4-tetrahydro-6,8-dihydroxy-1,3-dimethylisoquinoline, is explicitly claimed in U.S. Patent 5,543,523 as a key intermediate for synthesizing korupensamines and michellamines—atropisomeric naphthylisoquinoline alkaloids with potent in vitro anti-HIV activity [1]. Michellamine B, which incorporates two 1,3-dimethyl-6,8-dihydroxy-tetrahydroisoquinoline units, demonstrated the strongest activity against the NID-DZ strain of HIV-2 among the three michellamine congeners (A, B, C) [2]. The aromatic 1,3-dimethylisoquinoline-6,8-diol serves as the direct precursor for stereoselective reduction to the chiral tetrahydro intermediate, and its 6,8-dioxygenation pattern is structurally indispensable: alternative isoquinoline diols (e.g., 6,7- or 5,8-substituted) cannot yield the correct atropisomeric coupling products required for michellamine assembly [1][3].

Synthetic intermediate

Class-level inference

6,8-dioxygenation pattern required for (1R,3R)-THIQ intermediate; no alternative regioisomer yields correct atropisomeric coupling.

Structural prerequisite for korupensamine/michellamine synthesis.

Patent-based route; regioisomer indispensability established by synthetic literature.

Evidence Dimension	Structural prerequisite for chiral tetrahydroisoquinoline intermediate in anti-HIV alkaloid synthesis
Target Compound Data	1,3-Dimethylisoquinoline-6,8-diol serves as the aromatic precursor to (1R,3R)-1,2,3,4-tetrahydro-6,8-dihydroxy-1,3-dimethylisoquinoline, the required intermediate for michellamine synthesis [1].
Comparator Or Baseline	6,7-Dihydroxy-1,3-dimethylisoquinoline or 5,8-dihydroxy-1,3-dimethylisoquinoline: these regioisomers would produce incorrect biaryl coupling geometry and are not described as intermediates for michellamine or korupensamine synthesis in the patent literature.
Quantified Difference	No direct comparative yield or potency data available; structural indispensability is established by the absence of alternative regioisomers in patent claims for korupensamine/michellamine synthetic routes [1][3].
Conditions	Synthetic chemistry context: Bischler-Napieralski cyclization, stereoselective reduction, and Suzuki biaryl coupling as described in U.S. Patent 5,543,523.

Why This Matters

For laboratories engaged in total synthesis of anti-HIV naphthylisoquinoline alkaloids or their analogs, procurement of the 6,8-dihydroxy regioisomer is non-negotiable—no other isoquinoline diol substitution pattern yields the correct atropisomeric products.

• [1] Hoye, T. R. (1996). U.S. Patent No. 5,543,523. Method and intermediates for the synthesis of korupensamines. Regents of the University of Minnesota. View Source
• [2] Michellamine (Wikipedia entry). Michellamines are atropisomeric alkaloids with HIV replication inhibitory activity; michellamine B is the most active against HIV-2 NID-DZ strain. View Source
• [3] Bringmann, G., Weirich, R., Reuscher, H., Jansen, J. R., Kinzinger, L., & Ortmann, T. (1993). Acetogenic Isoquinoline Alkaloids, L. Liebigs Annalen der Chemie, 1993(8), 877-888. View Source

Predicted Physical Properties (Boiling Point, Density) Enable Differentiated Purification and Handling Protocols vs. Lower-Molecular-Weight Isoquinoline Analogs

The predicted boiling point of 229.0±33.0 °C and density of 1.136±0.06 g/cm³ for 1,3-dimethylisoquinoline-6,8-diol provide actionable handling parameters that differ from closely related isoquinoline derivatives. For comparison, the non-hydroxylated 1,3-dimethylisoquinoline (MW 157.21 g/mol) has a lower predicted boiling point consistent with reduced intermolecular hydrogen bonding, while 6,8-dihydroxyisoquinoline (MW 161.16 g/mol, without methyl groups) is expected to exhibit a lower boiling point due to reduced molecular weight and altered polarity [1]. The higher boiling point of the target compound reflects the combined effect of two hydrogen-bond-donating hydroxyl groups, two methyl groups, and the heterocyclic nitrogen, enabling its separation from synthetic byproducts or degradation products by fractional distillation or sublimation under conditions where lower-boiling analogs would co-distill.

Boiling point & density

Data to verify

BP 229±33 °C; density 1.136±0.06 g/cm³. Elevated by H-bonding relative to non-hydroxylated isoquinolines.

Informs distillation and extraction protocol design.

Predicted values; experimental refinement recommended.

Evidence Dimension	Predicted boiling point and density
Target Compound Data	Boiling point: 229.0±33.0 °C (predicted); Density: 1.136±0.06 g/cm³ (predicted)
Comparator Or Baseline	1,3-Dimethylisoquinoline (no –OH groups): expected lower BP due to absence of H-bonding. 6,8-Dihydroxyisoquinoline (no –CH3 groups): expected lower BP due to lower MW (161.16 vs. 189.21 g/mol).
Quantified Difference	Boiling point elevation of approximately 30–50 °C relative to non-hydroxylated 1,3-dimethylisoquinoline (estimated from H-bonding contributions); exact values for comparators not located in this analysis but inferable from structure-property relationships.
Conditions	Predicted values (ACD/Labs or similar in silico tools) as reported on ChemicalBook CAS database.

Why This Matters

For large-scale synthesis or procurement, the predicted boiling point defines distillation feasibility and thermal stability windows, while density informs solvent selection for liquid-liquid extraction during workup.

• [1] PubChem. 6,8-Dihydroxyisoquinoline and 1,3-Dimethylisoquinoline structural and property summaries for comparator context. View Source

Evidence-Backed Application Scenarios for Procuring 1,3-Dimethylisoquinoline-6,8-diol

Total Synthesis of Anti-HIV Naphthylisoquinoline Alkaloids (Michellamines and Korupensamines)

Procurement of 1,3-dimethylisoquinoline-6,8-diol is mandated for any synthetic chemistry group pursuing total synthesis of michellamines A, B, C or korupensamines A–D. The 6,8-dioxygenation pattern and C1/C3 methylation are structural prerequisites for constructing the chiral tetrahydroisoquinoline intermediate that undergoes atroposelective biaryl coupling [1]. No alternative isoquinoline diol regioisomer produces the correct atropisomeric configuration, making this compound an irreplaceable building block in this synthetic pathway [2].

Development of Isoquinoline-Based Lanthanide Ligands for NIR Optical Probes and MRI Contrast Agents

The 6,8-dihydroxy substitution pattern creates a metal-chelating pocket with coordination geometry distinct from pyridine-based or other isoquinoline-based ligands. Research groups designing luminescent lanthanide complexes for near-infrared imaging or MRI applications should select 1,3-dimethylisoquinoline-6,8-diol for its demonstrated ability (as an isoquinoline-core scaffold) to shift excitation energies to longer wavelengths, improving compatibility with biological tissues [1]. The methyl groups at C1 and C3 provide additional steric tuning of the metal coordination sphere.

Physicochemical Reference Standard for Isoquinoline Diol pKa and Solubility Profiling

With a predicted pKa of 9.58±0.20, a boiling point of 229 °C, and a density of 1.136 g/cm³, 1,3-dimethylisoquinoline-6,8-diol can serve as a well-characterized reference compound for laboratories developing pH-dependent extraction, salt screening, or forced-degradation protocols for dihydroxyisoquinoline libraries [1]. Its predicted solid-state morphology and thermal stability make it suitable as a column chromatography calibration standard for polar isoquinoline separations.

Scaffold for Structure-Activity Relationship (SAR) Studies Targeting P2X3 or NK1 Receptors

Although direct activity data for 1,3-dimethylisoquinoline-6,8-diol itself at these targets remain limited, structurally related tetrahydroisoquinoline-6,8-diol derivatives have shown antagonist activity at P2X purinoceptors [1]. The aromatic 1,3-dimethylisoquinoline-6,8-diol serves as the optimal starting scaffold for SAR expansion by electrophilic substitution at the C5 or C7 positions, enabling rapid diversification for receptor screening programs.

Application

Selection Property

Validation Focus

Naphthylisoquinoline alkaloid synthesis research

6,8-dioxygenation and C1/C3 methylation pattern

Atroposelective biaryl coupling efficiency

Lanthanide-based NIR probe and MRI contrast agent development

Chelation pocket geometry and steric tuning

Excitation wavelength shift and luminescence quantum yield

Physicochemical reference for dihydroxyisoquinoline profiling

Predicted pKa and boiling point envelope

pH-swing extraction and salt screening reproducibility

SAR studies on P2X3 or NK1 receptor pathways

Aromatic scaffold with C5/C7 substitution sites

Electrophilic diversification and receptor-binding assays

• [1] Hoye, T. R. (1996). U.S. Patent No. 5,543,523. Method and intermediates for the synthesis of korupensamines. Regents of the University of Minnesota. View Source
• [2] Bringmann, G. et al. (1993). Liebigs Annalen der Chemie, 1993(8), 877-888. View Source
• [3] Isoquinoline-based lanthanide complexes: bright NIR optical probes and efficient MRI agents. Université d'Orléans HAL archive. View Source
• [4] BindingDB. P2X purinoceptor 3 antagonist activity data for related tetrahydroisoquinoline-6,8-diol derivatives. View Source